(7-(2,5-Difluorophenyl)-1,4-thiazepan-4-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone
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Description
(7-(2,5-Difluorophenyl)-1,4-thiazepan-4-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C18H24F2N2O3S2 and its molecular weight is 418.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Research on the synthesis of related difluorophenyl and piperidin-yl methanone compounds has provided valuable insights into their structural characteristics and potential applications. For instance, the synthesis of 2,4-difluorophenyl (piperidin-4-yl)methanone derivatives and their evaluation for in vitro antimicrobial activities indicate a methodological approach towards novel antimicrobial agents (Mallesha & Mohana, 2014). Similarly, the preparation and structural analysis of compounds like (2,4-Difluorophenyl) (piperidin-4-yl)methanone Hydrochloride showcase the potential for further chemical modifications and applications (Zheng Rui, 2010).
Antimicrobial and Antiviral Activity
Several studies have synthesized and tested the antimicrobial and antiviral activities of compounds with structural similarities, revealing their potential in pharmaceutical applications. For example, a series of new difluorophenyl(piperidin-4-yl)methanone oxime derivatives demonstrated good antimicrobial activity against pathogenic bacterial and fungal strains, suggesting their usefulness in developing new antimicrobial agents (Mallesha & Mohana, 2014).
Catalytic and Chemical Applications
Research into the chemical properties of related compounds has also uncovered their potential in catalysis and other chemical applications. For instance, studies on the synthesis and antiviral activity of thiadiazole sulfonamides have expanded the understanding of chemical synthesis pathways and their biological activities (Chen et al., 2010).
Properties
IUPAC Name |
[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-(1-methylsulfonylpiperidin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24F2N2O3S2/c1-27(24,25)22-8-4-13(5-9-22)18(23)21-7-6-17(26-11-10-21)15-12-14(19)2-3-16(15)20/h2-3,12-13,17H,4-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQHDSFMSYCQGBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)N2CCC(SCC2)C3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24F2N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.